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Compound of Interest

Compound Name: Epilactose

Cat. No.: B123685

Introduction

Epilactose, a disaccharide epimer of lactose, is a subject of growing interest within the
scientific community, particularly for its potential applications in the food and pharmaceutical
industries.[1] Chemically known as 4-O-3-D-galactopyranosyl-D-mannose, it is a rare sugar
found in small quantities in heat-treated milk.[2] Unlike its abundant isomer, lactose, epilactose
is a non-digestible carbohydrate, a characteristic that allows it to function as a prebiotic.[3] This
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and relevant experimental protocols for the synthesis and analysis of epilactose. It
also delves into its biological significance as a modulator of gut microbiota.

Chemical Structure of Epilactose

Epilactose is a disaccharide composed of a galactose monosaccharide unit linked to a
mannose monosaccharide unit. The linkage occurs between the anomeric carbon (C1) of the
-D-galactose and the hydroxyl group on the fourth carbon (C4) of the D-mannose, forming a
B-1,4-glycosidic bond. The key structural difference between epilactose and lactose lies in the
stereochemistry of the glucose subunit. In lactose, the galactose is linked to glucose, whereas
in epilactose, it is linked to mannose, which is a C-2 epimer of glucose.
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Caption: Chemical structure of epilactose (4-O-§3-D-galactopyranosyl-D-mannose).
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Physicochemical Properties

A summary of the key physicochemical properties of epilactose is presented in the table
below. This data is essential for researchers working on its purification, formulation, and

application.

Property Value Reference(s)
4-O-B3-D-galactopyranosyl-D-

Systematic Name F-D-g by Y [4][5]
mannose

Molecular Formula C12H22011 [1][4][6]

Molecular Weight 342.30 g/mol [11[4116]

Appearance White solid [5]

Specific Rotation [a] +25.3° (c = 0.2 in water) [7]

N Slightly soluble in water and

Solubility [7]
methanol

CAS Number 50468-56-9 [4][5]

Experimental Protocols
Enzymatic Synthesis of Epilactose from Lactose

Epilactose can be efficiently synthesized from lactose through enzymatic conversion using
cellobiose 2-epimerase. This method is preferred over chemical synthesis due to its high
specificity and milder reaction conditions.

Objective: To produce epilactose from lactose using cellobiose 2-epimerase.
Materials:

e Cellobiose 2-epimerase (e.g., from Ruminococcus albus or Caldicellulosiruptor
saccharolyticus)[8][9]

e Lactose solution (e.g., 50 g/L)[9]
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o Reaction buffer (optimal pH for the specific enzyme, e.g., pH 7.5)[9]
 Stirred reaction vessel

o Water bath or incubator set to the optimal temperature for the enzyme (e.g., 80°C for C.
saccharolyticus CE)[9]

Protocol:
o Prepare a solution of lactose in the reaction buffer at the desired concentration.

» Preheat the lactose solution to the optimal reaction temperature for the cellobiose 2-
epimerase.

e Add the cellobiose 2-epimerase to the lactose solution to initiate the reaction. The
enzyme/substrate ratio can be optimized to control the product yield.[10]

e Maintain the reaction at the optimal temperature with constant stirring.

» Monitor the reaction progress over time by taking samples periodically and analyzing them
via HPLC.

e The reaction will yield a mixture of epilactose, remaining lactose, and potentially lactulose,
depending on the enzyme used.[9]

Purification of Epilactose

A multi-step protocol is required to purify epilactose from the reaction mixture.[8]
Objective: To purify epilactose from the enzymatic reaction mixture.
Protocol:

o Lactose Removal by Crystallization: Cool the reaction mixture to a low temperature (e.g.,
6°C) for an extended period (e.g., 72 hours) to crystallize out a significant portion of the
unreacted lactose.[3]
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o Hydrolysis of Residual Lactose: Treat the supernatant with 3-galactosidase to hydrolyze the
remaining lactose into glucose and galactose.

e Monosaccharide Digestion: Utilize yeast (e.g., Saccharomyces cerevisiae) to ferment and
remove the monosaccharides (glucose and galactose) from the mixture.

e Column Chromatography: Perform column chromatography, such as with a Na-form cation
exchange resin or semi-preparative HPLC with ligand-exchange chromatography, to
separate epilactose from other components, yielding a high-purity product.[8][11]

HPLC Analysis of Epilactose

High-Performance Liquid Chromatography (HPLC) is a standard method for the separation and
quantification of epilactose.

Objective: To separate and quantify epilactose from a mixture containing lactose and
lactulose.

Instrumentation and Conditions:

e Column: Shodex VG-50 4E (amino HILIC column)[12]

» Mobile Phase: Acetonitrile/Methanol/Water (75/20/5, viviv)[12]
e Flow Rate: 1.0 mL/min[12]

e Column Temperature: 40°C[12]

o Detector: Refractive Index (RI) detector[12]

« Injection Volume: 5 pL[12]

Protocol:

o Prepare standards of epilactose, lactose, and lactulose, as well as the sample for analysis,
dissolved in the mobile phase.

o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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« Inject the standards and the sample onto the column.

e Record the chromatograms. The typical elution order is lactulose, followed by epilactose,

and then lactose.[12]

e Quantify the amount of epilactose in the sample by comparing the peak area to a calibration
curve generated from the standards.
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Caption: Experimental workflow for the HPLC analysis of epilactose.

Biological Significance and Signaling Pathway
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Epilactose is recognized for its prebiotic properties, meaning it selectively stimulates the
growth and activity of beneficial bacteria in the gut.[13][14] This modulation of the gut
microbiota can lead to several health benefits.

Upon reaching the colon undigested, epilactose is fermented by specific gut bacteria, such as
Bifidobacteria and butyrate-producing bacteria.[3] This fermentation process leads to the
production of short-chain fatty acids (SCFAs), most notably butyrate. Butyrate serves as a
primary energy source for colonocytes and has been shown to have anti-inflammatory effects
and play a role in maintaining gut barrier function. Furthermore, epilactose has been observed
to inhibit the conversion of primary bile acids to secondary bile acids, which are implicated as
promoters of colon cancer. The increase in SCFAs is also linked to enhanced absorption of
minerals like calcium and iron.
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Caption: Prebiotic signaling pathway of epilactose in the human colon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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